Cas no 1211535-66-8 (5-(Tert-Butyl)picolinonitrile)

• Product Name: 5-(Tert-Butyl)picolinonitrile
• CAS No: 1211535-66-8
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD18254147
• CID: 4826894
• PubChem ID: 20725245
• Update Time: 2025-11-06

5-(Tert-Butyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)picolinonitrile
• 5-tert-Butyl-pyridine-2-carbonitrile
• 5-(Tert-Butyl)picolinonitrile

• MDL： MFCD18254147
• Inchi： 1S/C10H12N2/c1-10(2,3)8-4-5-9(6-11)12-7-8/h4-5,7H,1-3H3
• InChI Key： XJKLULVLIXYFKV-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(Tert-Butyl)picolinonitrile

Comprehensive Overview of 5-(Tert-Butyl)picolinonitrile (CAS No. 1211535-66-8): Properties, Applications, and Industry Insights

5-(Tert-Butyl)picolinonitrile (CAS No. 1211535-66-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrile-substituted picoline derivative is characterized by its unique molecular structure, which includes a tert-butyl group at the 5-position of the picolinonitrile ring. The compound's chemical stability and versatile reactivity make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity nitrile compounds like 5-(Tert-Butyl)picolinonitrile has surged, driven by advancements in drug discovery and crop protection formulations. Researchers and manufacturers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in developing new-generation therapeutics and sustainable agrochemicals. The compound's CAS No. 1211535-66-8 is frequently searched in scientific databases, reflecting its growing relevance.

One of the key advantages of 5-(Tert-Butyl)picolinonitrile is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biologically active molecules, including kinase inhibitors and antiviral agents. The compound's tert-butyl group enhances its lipophilicity, making it particularly useful in designing CNS-targeting drugs.

From an industrial perspective, 5-(Tert-Butyl)picolinonitrile is often discussed in the context of green chemistry and process optimization. Companies are investing in catalytic methods to produce this compound with higher yields and lower environmental impact. Searches for scalable synthesis of nitriles and cost-effective intermediates highlight the industry's focus on efficiency.

In material science, 5-(Tert-Butyl)picolinonitrile has shown promise as a precursor for functionalized polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) is being explored for applications in gas storage and catalysis. These developments align with the global push toward advanced materials for energy and environmental solutions.

Quality control and analytical characterization of 5-(Tert-Butyl)picolinonitrile are critical for its commercial success. Techniques like HPLC, NMR, and mass spectrometry are routinely used to verify its purity and structural integrity. The compound's CAS No. 1211535-66-8 is a common query in spectral databases, underscoring the need for reliable reference data.

Looking ahead, the applications of 5-(Tert-Butyl)picolinonitrile are expected to expand further, particularly in personalized medicine and smart agriculture. Its role in precision synthesis and targeted delivery systems is a hot topic in academic and industrial circles. As the chemical industry evolves, this compound is poised to remain a key player in innovation.